N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: 2-(1-methylbenzimidazol-2-yl)sulfanyl-N-(2-propan-2-yloxyphenyl)acetamide
• InChI: InChI=1S/C19H21N3O2S/c1-13(2)24-17-11-7-5-9-15(17)20-18(23)12-25-19-21-14-8-4-6-10-16(14)22(19)3/h4-11,13H,12H2,1-3H3,(H,20,23)
• InChI Key: INEBIWZPMMXZDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1NC(=O)CSC2=NC3=CC=CC=C3N2C
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol

Description

N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide, also known as IBT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IBT belongs to the class of benzimidazole-based compounds and has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.

Scientific Research Applications

N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide has also been shown to possess anti-tumor activity by inducing apoptosis in cancer cells and inhibiting their proliferation. Moreover, N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide has been found to exhibit anti-microbial activity against various bacterial and fungal strains.

Mechanism of Action

The exact mechanism of action of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide is not fully understood. However, it has been proposed that N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide exerts its biological activities by modulating various signaling pathways. For example, N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses. N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide has also been found to activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide has also been found to induce apoptosis in cancer cells and inhibit their proliferation. Moreover, N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to exhibit anti-microbial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide is its broad spectrum of biological activities, which makes it a potential therapeutic agent for various diseases. Moreover, N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide has been found to exhibit low toxicity and good bioavailability in animal models. However, one of the limitations of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide is its poor solubility in water, which may affect its pharmacokinetic properties.

Future Directions

There are several future directions for research on N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide. Firstly, further studies are needed to elucidate the exact mechanism of action of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide and its downstream signaling pathways. Secondly, more studies are needed to investigate the potential therapeutic applications of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide in various diseases, including cancer, inflammation, and infectious diseases. Thirdly, the development of new formulations of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide with improved solubility and pharmacokinetic properties may enhance its therapeutic efficacy. Finally, the development of new analogs of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide with improved biological activities may lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide involves the reaction of 2-isopropoxyphenylacetic acid with 1-methyl-1H-benzimidazole-2-thiol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction results in the formation of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide as a white solid with a yield of around 60-70%. The purity of N-(2-isopropoxyphenyl)-2-[(1-methyl-1H-benzimidazol-2-yl)thio]acetamide can be further improved by recrystallization from a suitable solvent.